2-[3-(4-chloro-3-ethylphenoxy)propyl]-1H-isoindole-1,3(2H)-dione
Overview
Description
2-[3-(4-chloro-3-ethylphenoxy)propyl]-1H-isoindole-1,3(2H)-dione is a synthetic compound that has been of interest to researchers due to its potential biological activity. The compound is also known as CEP-33779 and has been studied for its effects on various biological pathways.
Mechanism of Action
The mechanism of action of 2-[3-(4-chloro-3-ethylphenoxy)propyl]-1H-isoindole-1,3(2H)-dione involves the inhibition of the NF-κB pathway. The compound binds to the IKKβ kinase, which is involved in the activation of NF-κB. By inhibiting the activity of IKKβ, the compound prevents the activation of NF-κB and the subsequent inflammatory response.
Biochemical and Physiological Effects:
2-[3-(4-chloro-3-ethylphenoxy)propyl]-1H-isoindole-1,3(2H)-dione has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. The compound has also been shown to modulate T-cell activation and to inhibit the proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[3-(4-chloro-3-ethylphenoxy)propyl]-1H-isoindole-1,3(2H)-dione in lab experiments is its specificity for the NF-κB pathway. The compound has been shown to selectively inhibit the activity of IKKβ without affecting other kinases. However, one limitation of using the compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on 2-[3-(4-chloro-3-ethylphenoxy)propyl]-1H-isoindole-1,3(2H)-dione. One direction is to study the compound's effects on other biological pathways, such as the MAPK pathway. Another direction is to investigate the compound's potential therapeutic applications in diseases such as cancer and autoimmune disorders. Additionally, further research is needed to optimize the synthesis of the compound and to develop more efficient methods for its administration in lab experiments.
Scientific Research Applications
2-[3-(4-chloro-3-ethylphenoxy)propyl]-1H-isoindole-1,3(2H)-dione has been studied for its potential therapeutic applications. It has been shown to inhibit the activity of the NF-κB pathway, which is involved in inflammation and cancer progression. The compound has also been studied for its effects on the immune system and has been shown to modulate T-cell activation.
properties
IUPAC Name |
2-[3-(4-chloro-3-ethylphenoxy)propyl]isoindole-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClNO3/c1-2-13-12-14(8-9-17(13)20)24-11-5-10-21-18(22)15-6-3-4-7-16(15)19(21)23/h3-4,6-9,12H,2,5,10-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADIWDBRRKQOYQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CC(=C1)OCCCN2C(=O)C3=CC=CC=C3C2=O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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